Cas no 56008-40-3 (Benzenemethanamine, 2-iodo-N-(phenylmethyl)-)

• Product Name: Benzenemethanamine, 2-iodo-N-(phenylmethyl)-
• CAS No: 56008-40-3
• MF: C₁₄H₁₄IN
• MW: 323.172135829926
• CID: 350118
• PubChem ID: 15558063
• Update Time: 2025-04-19

Benzenemethanamine, 2-iodo-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-iodo-N-(phenylmethyl)-
• N-[(2-iodophenyl)methyl]-1-phenylmethanamine
• N-Benzyl-1-(2-iodophenyl)methanamine
• DTXSID60574131
• N-benzyl-N-(2-iodobenzyl)amine
• 56008-40-3

• Inchi： 1S/C14H14IN/c15-14-9-5-4-8-13(14)11-16-10-12-6-2-1-3-7-12/h1-9,16H,10-11H2
• InChI Key： SUSOKQVBHXUMBN-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.01672
• Monoisotopic Mass: 323.01710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03